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Compound of Interest
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Cat. No.: B606281 Get Quote

These application notes provide a detailed protocol for the immunohistochemical (IHC)

detection of the G protein-coupled receptor 119 (GPR119) in formalin-fixed, paraffin-embedded

(FFPE) tissue sections. Additionally, we describe the role of the GPR119 agonist, BMS-
986034, and the associated signaling pathways. This information is intended for researchers,

scientists, and drug development professionals.

Introduction
GPR119 is a Gs protein-coupled receptor predominantly expressed in pancreatic β-cells and

enteroendocrine L-cells in the gastrointestinal tract.[1][2] Its activation leads to an increase in

intracellular cyclic AMP (cAMP), which in turn stimulates glucose-dependent insulin secretion

and the release of incretin hormones such as glucagon-like peptide-1 (GLP-1).[3][4] This

positions GPR119 as a potential therapeutic target for type 2 diabetes.[3][5] BMS-986034 is a

potent and selective agonist of GPR119.[6] Immunohistochemistry is a valuable technique to

visualize the tissue and cellular distribution of GPR119, aiding in the understanding of its

physiological roles and the effects of agonists like BMS-986034.
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Reagent Supplier Cat. No.
Recommended
Dilution/Concentrat
ion

Rabbit Polyclonal anti-

GPR119 Antibody
Novus Biologicals NBP2-47661 1:100 - 1:1000

Biotinylated Goat Anti-

Rabbit IgG
Vector Laboratories BA-1000 1:200

Avidin-Biotin Complex

(ABC) Reagent
Vector Laboratories PK-6100

As per manufacturer's

instructions

DAB Substrate Kit Vector Laboratories SK-4100
As per manufacturer's

instructions

Harris Modified

Hematoxylin
Sigma-Aldrich HHS16 Ready-to-use

Table 2: In Vitro Activity of GPR119 Agonists
Compound Assay Type Cell Line EC50 Reference

BMS-986034
cAMP

accumulation

HEK293 cells

expressing

human-mouse

chimeric

GPR119

Not explicitly

stated, but

described as a

potent agonist.

[6]

Compound [VI]

(BMS optimized)

GPR119 agonist

activity
Not specified 4 nM[1] [1]

AR231453 GLP-1 Release GLUTag cells 56 nM[7] [7]

AS1269574
cAMP

accumulation

HEK293 cells

expressing

human GPR119

2.5 µM[4] [4]
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Immunohistochemistry Protocol for GPR119 in Paraffin-
Embedded Tissues
This protocol outlines the steps for the detection of GPR119 in FFPE tissue sections.

1. Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.[8]

Transfer slides through two changes of 100% ethanol for 3 minutes each.[8]

Hydrate slides in 95% ethanol for 3 minutes.

Hydrate slides in 80% ethanol for 3 minutes.[8]

Rinse slides in distilled water for 5 minutes.[8]

2. Antigen Retrieval:

Immerse slides in 10 mM sodium citrate buffer (pH 6.0).

Heat the slides in a steamer or water bath at 99-100°C for 20 minutes.[8]

Allow the slides to cool to room temperature in the buffer for at least 20 minutes.

3. Staining Procedure:

Rinse slides in Tris-buffered saline with 0.025% Triton X-100 (TBS-T).

Incubate sections with 3% hydrogen peroxide in methanol for 10-15 minutes to block

endogenous peroxidase activity.

Rinse slides with TBS-T.

Apply a protein blocking solution (e.g., 5% normal goat serum in TBS) and incubate for 20-60

minutes at room temperature.[8][9]
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Drain the blocking solution and apply the primary antibody (e.g., rabbit anti-GPR119) diluted

in TBS.

Incubate for 45 minutes at room temperature or overnight at 4°C.[8][9]

Rinse slides in TBS-T.

Apply a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) and incubate for 30

minutes at room temperature.[8]

Rinse slides in TBS-T.

Apply the ABC reagent and incubate for 30 minutes at room temperature.[8]

Rinse slides in TBS-T.

Apply the DAB substrate solution and incubate until the desired stain intensity develops

(typically 2-10 minutes).

Rinse slides in distilled water.

4. Counterstaining and Mounting:

Counterstain with Harris Modified Hematoxylin for 30 seconds to 1 minute.

Rinse slides in running tap water.

Dehydrate the sections through graded alcohols (80%, 95%, 100%) and clear in xylene.[8]

Mount the coverslip with a permanent mounting medium.
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Caption: GPR119 signaling pathway upon activation by an agonist like BMS-986034.
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Caption: Experimental workflow for GPR119 immunohistochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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